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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1-bromo-2-chloroethane, a key
bifunctional electrophile in organic synthesis. Its distinct reactivity, stemming from the
differential lability of the carbon-bromine and carbon-chlorine bonds, makes it a valuable
building block in the synthesis of a wide array of more complex molecules, particularly in the
pharmaceutical and agrochemical industries. This document details its chemical and physical
properties, outlines experimental protocols for its synthesis and key reactions, and discusses
its applications and safety considerations.

Chemical Identity and Properties

1-Bromo-2-chloroethane is a haloalkane distinguished by the presence of two different
halogen atoms on adjacent carbons. This structural feature is central to its synthetic utility.

e |IUPAC Name: 1-bromo-2-chloroethane[1]
e CAS Number: 107-04-0[1]

e Synonyms: Ethylene chlorobromide, 2-Bromoethyl chloride, 2-Chloroethyl bromide[1][2]

Physicochemical Properties
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The physical and chemical properties of 1-bromo-2-chloroethane are summarized in the table

below. It is a clear, colorless to slightly yellow liquid with a characteristic sweet, chloroform-like

odor.[2] It is slightly soluble in water and soluble in common organic solvents like ethanol,

ether, and chloroform.

Property Value Reference(s)
Molecular Formula C2H4BrCl [1][2]
Molecular Weight 143.41 g/mol [1112]

Boiling Point 106-107 °C [2]

Melting Point -18t0 -14 °C [2]

Density 1.723 g/mL at 25 °C [2]

Refractive Index (n2°/D) 1.4884 [2]

Water Solubility

7g/lLat20°C

[2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-bromo-2-

chloroethane.

Spectroscopic Data

Description

The spectrum shows two triplets, corresponding

1H NMR to the two inequivalent methylene groups (-
CHzBr and -CH2Cl).
The spectrum displays two distinct signals, one
13C NMR for the carbon bonded to bromine and one for

the carbon bonded to chlorine.

Mass Spectrometry

The mass spectrum exhibits a characteristic
isotopic pattern due to the presence of bromine

and chlorine atoms.
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Synthesis and Reactivity
Synthesis of 1-Bromo-2-chloroethane

A common laboratory and industrial synthesis of 1-bromo-2-chloroethane involves the
addition of bromine and chlorine to ethylene.[3] A more controlled method is the reaction of
vinyl chloride with anhydrous hydrogen bromide.[3]

Synthetic Routes

( Ethylene (C2Ha) + Brz, Clz

P>
(Vinyl Chloride) T AITECTOXICes < 1-Bromo-2-chloroethane

(Hydrogen Bromide (HBr)) + Air/Peroxides

Click to download full resolution via product page

Caption: Synthetic routes to 1-bromo-2-chloroethane.

Experimental Protocol: Synthesis from Vinyl Chloride
and HBr

This protocol is based on a patented industrial process.
o Materials: Anhydrous hydrogen bromide, vinyl chloride, air or peroxide catalyst.
e Procedure:

o Charge a reaction vessel with previously synthesized 1-bromo-2-chloroethane to act as
a solvent.

o Maintain the reaction mixture at 20 °C with cooling.
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o Introduce anhydrous hydrogen bromide (containing ~1% air as a catalyst) and vinyl
chloride into the vessel at spatially separate points over a period of 30 minutes.

o After the reaction is complete, the mixture is distilled to yield pure 1-bromo-2-
chloroethane. This process can achieve yields of up to 99%.

Reactivity and Applications in Organic Synthesis

1-Bromo-2-chloroethane is a versatile bifunctional electrophile. The carbon-bromine bond is
more reactive towards nucleophilic substitution than the carbon-chlorine bond, allowing for
selective reactions. It is a key intermediate in the synthesis of pharmaceuticals and
agrochemicals.[3]

Application in Drug Development: Synthesis of 4-(2-
Chloroethyl)morpholine

A significant application of 1-bromo-2-chloroethane is in the synthesis of 4-(2-
chloroethyl)morpholine, an important intermediate for several active pharmaceutical ingredients
(APIs), including floredil, morinamide, and nimorazole.[4]
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Conditions

(Solvent (e.g., Acetonitrile))
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(1—Bromo—2—chloroethane) Substitution

. Further Synthesis Pharmaceuticals
™ 4-(2-Chioroethy)morpholine (Floredil, Morinamide, etc.)
Nucleophilic
Morpholine Substitution

Click to download full resolution via product page

Caption: Synthesis of 4-(2-chloroethyl)morpholine and its role as a pharmaceutical
intermediate.

Experimental Protocol: Synthesis of 4-(2-
Chloroethyl)morpholine

This representative protocol describes the N-alkylation of morpholine with 1-bromo-2-
chloroethane.

o Materials: 1-Bromo-2-chloroethane, morpholine, potassium carbonate (anhydrous),
acetonitrile (anhydrous).

e Procedure:

o To a stirred solution of morpholine (2 equivalents) in anhydrous acetonitrile, add
anhydrous potassium carbonate (2.5 equivalents).
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o Slowly add a solution of 1-bromo-2-chloroethane (1 equivalent) in anhydrous acetonitrile
to the mixture at room temperature.

o Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

o After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature
and filter off the inorganic salts.

o Concentrate the filtrate under reduced pressure to obtain the crude product.
o Purify the crude product by vacuum distillation to yield pure 4-(2-chloroethyl)morpholine.

Safety and Handling

1-Bromo-2-chloroethane is a hazardous substance and must be handled with appropriate
safety precautions.

e Hazard Classification: Toxic if swallowed, in contact with skin, or if inhaled. May cause
cancer.[4]

» Personal Protective Equipment (PPE):
o Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety goggles and/or a face shield.

o Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If inhalation
risk is high, a respirator with an organic vapor cartridge is necessary.

o Skin and Body Protection: Lab coat and appropriate protective clothing.
o First Aid Measures:
o Inhalation: Move the person to fresh air.

o Skin Contact: Immediately remove contaminated clothing and wash the skin with soap and
water.
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o Eye Contact: Rinse cautiously with water for several minutes.

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

o Storage: Store in a cool, well-ventilated place, away from incompatible materials such as
strong bases, strong oxidizing agents, and magnesium.[2]

Conclusion

1-Bromo-2-chloroethane is a versatile and valuable reagent in organic synthesis, particularly
for the pharmaceutical industry. Its unique bifunctional nature allows for selective chemical
transformations, making it an essential building block for a variety of complex molecules. A
thorough understanding of its properties, reactivity, and safe handling procedures is critical for
its effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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